Cas no 29640-99-1 (methyl 2-(5-fluoro-2-nitrophenyl)acetate)

• Product Name: methyl 2-(5-fluoro-2-nitrophenyl)acetate
• CAS No: 29640-99-1
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• MDL: MFCD11046217
• CID: 1123746
• PubChem ID: 15292019
• Update Time: 2025-05-20

methyl 2-(5-fluoro-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-fluoro-2-nitro-, Methyl ester
• (5-​Fluoro-​2-​nitro-​phenyl)​-​acetic acid methyl ester
• methyl 2-(5-fluoro-2-nitrophenyl)acetate
• METHYL2-(5-FLUORO-2-NITROPHENYL)ACETATE
• CS-0150710
• Methyl 5-fluoro-2-nitrobenzeneacetate
• (5-Fluoro-2-nitro-phenyl)-acetic acid methyl ester
• SCHEMBL1028874
• SY259885
• DTXSID101286585
• ABJDBYCUWNTRFB-UHFFFAOYSA-N
• AS-6284
• methyl 5-fluoro-2-nitrophenylacetate
• DB-353483
• A876414
• 29640-99-1
• MFCD11046217
• AKOS025147253

• MDL： MFCD11046217
• Inchi： 1S/C9H8FNO4/c1-15-9(12)5-6-4-7(10)2-3-8(6)11(13)14/h2-4H,5H2,1H3
• InChI Key： ABJDBYCUWNTRFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Additional information on methyl 2-(5-fluoro-2-nitrophenyl)acetate

Research Briefing on Methyl 2-(5-Fluoro-2-Nitrophenyl)Acetate (CAS: 29640-99-1) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(5-fluoro-2-nitrophenyl)acetate (CAS: 29640-99-1) is a fluorinated nitroaromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting inflammatory and oncological pathways. Recent studies have explored its utility in the development of novel inhibitors and probes, leveraging its unique chemical properties for selective modifications.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the use of methyl 2-(5-fluoro-2-nitrophenyl)acetate as a precursor in the synthesis of selective COX-2 inhibitors, highlighting its role in reducing gastrointestinal toxicity compared to traditional NSAIDs. The research team employed a multi-step synthetic route, with the ester serving as a critical building block for introducing the fluoro-nitro moiety, which was pivotal for enhancing target binding affinity and metabolic stability.

In the field of chemical biology, this compound has been utilized as a fluorescent probe scaffold. A 2024 *ACS Chemical Biology* publication detailed its incorporation into activity-based probes for detecting cysteine protease activity in live cells. The nitro group's electron-withdrawing properties, combined with the ester's hydrolytic stability, enabled real-time imaging of enzymatic activity with minimal background interference, offering new insights into protease dynamics in disease models.

Recent advancements in synthetic methodology have also focused on improving the efficiency of producing methyl 2-(5-fluoro-2-nitrophenyl)acetate. A 2023 *Organic Process Research & Development* article described a novel continuous-flow process that achieved a 92% yield with significantly reduced reaction times and waste generation compared to traditional batch methods. This innovation addresses key challenges in scaling up production for pharmaceutical applications while maintaining high purity standards.

The compound's safety profile and pharmacokinetic properties have been the subject of ongoing investigation. Preliminary toxicology studies reported in the *European Journal of Pharmaceutical Sciences* (2024) indicate favorable metabolic stability in hepatic microsomes, though researchers note the need for further in vivo studies to fully characterize its disposition. These findings support its continued development as a valuable intermediate in drug discovery pipelines.

Looking forward, methyl 2-(5-fluoro-2-nitrophenyl)acetate is poised to play an increasingly important role in the development of targeted therapies, particularly in areas requiring fluorinated aromatic systems. Its dual functionality as both a synthetic intermediate and a probe component makes it uniquely valuable for interdisciplinary research bridging synthetic chemistry and biological applications. Future research directions may explore its potential in radiopharmaceutical development and as a scaffold for covalent inhibitor design.